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Compound of Interest

Compound Name: Patulin-13C7

Cat. No.: B8818684

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
experimental use of Patulin-13C7. Patulin-13C7 is an isotopically labeled form of patulin, a
mycotoxin produced by several species of fungi, most notably Aspergillus, Penicillium, and
Byssochlamys.[1][2] It is commonly found in rotting apples and apple products.[1][2][3] Due to
its chemical and physical similarities, the safety and handling precautions for Patulin-13C7 are
identical to those for unlabeled patulin. Patulin-13C7 is primarily used as an internal standard
for the quantification of patulin in various samples, such as fruit juices and other food products,
using methods like gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS).[4][5]

Chemical and Physical Properties

Patulin-13C7 is a polyketide lactone.[1][3] It is a white, crystalline solid that is soluble in acidic
water and organic solvents such as acetonitrile.[1][4] It is relatively stable to heat, especially at
an acidic pH, meaning it is not entirely eliminated by processes like pasteurization.[1][6]

Table 1: Physical and Chemical Properties of Patulin
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Property Value Reference
Chemical Formula C7HeOa4 [1]

Molar Mass 154.12 g/mol [1]
Appearance White solid/compact prisms [11[7]
Melting Point 108 - 111 °C [7]

- Soluble in acidic water and
Solubility _ [1][4]
organic solvents

CAS Number

149-29-1

[1](8]

Toxicological Data

Patulin is acutely toxic and exhibits genotoxic, immunotoxic, and neurotoxic effects.[1][2][9] Its

toxicity is primarily attributed to its high affinity for sulfhydryl groups, leading to the inhibition of

various enzymes.[1][2] The International Agency for Research on Cancer (IARC) has classified

patulin in Group 3, "not classifiable as to its carcinogenicity to humans," due to inconclusive

evidence from animal studies.[1][2]

Table 2: Acute Toxicity Data for Patulin

Route of . LD50 (mg/kg body

Administration Specles weight) Reference

Oral Rodents 20 - 100 [11[3]

Oral Poultry 50-170 [1][10]
Subcutaneous Rat 11 [11]

Intraperitoneal Rat 4.59 [11]

Subcutaneous Mouse 10 [11]

Intraperitoneal Mouse 5 [11]
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The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has established a
provisional maximum tolerable daily intake (PMTDI) for patulin of 0.4 pug/kg of body weight.[9]
[10] This has led many countries and organizations to set maximum allowable limits for patulin
in food products.

Table 3: Regulatory Limits for Patulin in Food Products

Region/Organizatio . L
Food Product Maximum Limit Reference
n

World Health

Apple juice 50 pg/L 1
Organization (WHO) PPIe] Ho s

] Fruit juices and
European Union (EU) 50 pg/kg [1]
nectars

European Union (EU) Solid apple products 25 ug/kg [1]

Apple-based products
European Union (EU) for infants and young 10 pg/kg [1]
children

U.S. Food and Drug Apple juice and apple
L . 50 ppb (ng/g) [5]
Administration (FDA) juice products

Hazard Identification and Safety Precautions

Patulin-13C7, like its unlabeled counterpart, is classified as a hazardous substance. It is toxic if
swallowed, in contact with skin, or if inhaled.[8] It can also cause skin and eye irritation.[11][12]

Hazard Statements:

o H300: Fatal if swallowed.[11]

e H311+H331: Toxic in contact with skin or if inhaled.[8]
e H315: Causes skin irritation.[11]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8][12]
e P264: Wash hands and any exposed skin thoroughly after handling.[7][8]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]

e P310: Immediately call a POISON CENTER or doctor/physician if exposed or feeling unwell.
[8]

o P405: Store locked up.[7][8]

» P501: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[8][12]

Handling and Storage
Engineering Controls:

o Work with Patulin-13C7 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[7][12]

» Use of a closed system or appropriate exhaust ventilation is recommended.[7]

» Explosion-proof electrical and ventilation systems should be in place, especially when
working with solutions in flammable solvents like acetonitrile.[12]

Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[7] Contaminated clothing should be removed and washed before
reuse.[7]

» Respiratory Protection: If working outside of a fume hood or if dust/aerosols may be
generated, use a NIOSH-approved respirator.[7]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][12]

e The substance should be stored locked up, accessible only to authorized personnel.[7][8]
o Keep away from heat, sparks, open flames, and other ignition sources.[12]

o Protect from direct sunlight.[12]

e Incompatible materials include strong oxidizing agents and strong acids.[7]

The general workflow for handling a hazardous chemical like Patulin-13C7 is depicted below.
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General Laboratory Workflow for Handling Patulin-13C7

Preparation

Review SDS

Don PPE

Prepare Fume Hood

Weigh Compound

l

Prepare Solution

Cleanup & Disposal

Decontaminate Surfaces

Dispose of Waste

Remove PPE
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Workflow for Quantitative Analysis using Patulin-13C7 Internal Standard

Sample (e.g., Apple Juice)
Contains unknown amount of Patulin

Add known amount of
Patulin-13C7 (Internal Standard)

Extraction & Cleanup
(LLE/SPE)

l

LC-MS/MS Analysis

l

Measure Peak Area Ratio
(Patulin / Patulin-13C7)

l

Quantify Patulin Concentration
using Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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